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Compound of Interest

Compound Name: Levalbuterol Hydrochloride

Cat. No.: B134290 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Levalbuterol Hydrochloride, offering procedural, step-by-step

guidance to foster a culture of safety and build trust in laboratory operations.

Personal Protective Equipment (PPE) and Exposure
Control
When handling Levalbuterol Hydrochloride, minimizing exposure is the primary goal. The

use of appropriate personal protective equipment is mandatory.[1] Engineering controls, such

as handling the material in a well-ventilated area or within a closed process system, are crucial

for reducing the risk of inhalation.[1][2][3]

Key Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields, chemical splash goggles, or a full-face

shield, especially if there is a potential for splashing.[4] Eyewash stations should be readily

accessible.[2][3]

Hand Protection: Chemically compatible gloves (e.g., nitrile or other synthetic non-latex

gloves) are recommended to prevent skin contact.[1] It is important to use handling practices

that minimize direct hand contact and to wash hands thoroughly after removing gloves.[1][4]
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Body Protection: Wear appropriate protective clothing or a lab coat to prevent skin

contamination.[2][3] In cases of potential significant exposure, impervious clothing may be

necessary.[2]

Respiratory Protection: For normal handling of packaged products, respiratory protection is

generally not required.[1] However, if there is a risk of generating dust or aerosols, and

engineering controls are not sufficient to stay below exposure limits, a NIOSH-approved

respirator should be used.[3][5]

Occupational Exposure Limits
Adherence to established occupational exposure limits is critical for personnel safety. The

following table summarizes the known exposure limit for Levalbuterol Hydrochloride.

Substance Organization Exposure Limit Notes

Levalbuterol

Hydrochloride
Sunovion OEL 1 µg/m³

8-Hour Time-

Weighted Average

(TWA)[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Levalbuterol Hydrochloride ensures safety at every stage.

Receiving and Storage
Inspection: Upon receipt, inspect containers for any signs of damage.

Storage Conditions: Store the material at a controlled room temperature between 20°C and

25°C (68°F and 77°F).

Protection from Elements: Keep containers tightly closed in a dry, cool, and well-ventilated

area, protected from light and excessive heat.[3]

Packaging Integrity: For solutions provided in vials, keep them in their protective foil pouch

until ready for use.[3] Once a foil pouch is opened, any unused vials should be used within

two weeks.[3]
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Handling and Preparation
Ventilation: Always handle Levalbuterol Hydrochloride in a well-ventilated area to avoid the

inhalation of mist, vapors, or spray.[1][2]

Avoid Contamination: Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Hygiene: Wash hands, face, and any other potentially exposed areas thoroughly after

handling.[1][2]

Labeling: Ensure all containers are clearly and accurately labeled.

Disposal Plan
Proper disposal of Levalbuterol Hydrochloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Regulatory Compliance: Dispose of all waste materials in accordance with federal, state, and

local regulations.

Waste Characterization: It is the responsibility of the user to determine if the waste meets the

criteria for hazardous waste at the time of disposal.[4]

Container Disposal: Empty containers may retain product residue and should be disposed of

in a safe manner, following the same precautions as for the chemical itself.[4] Aerosol

canisters should not be punctured or incinerated.

Environmental Protection: Do not allow the material to be released into sewers or

waterways.[3]

Emergency Procedures: A Step-by-Step Guide
In the event of an emergency, a clear and practiced response plan is essential.

Spill Response
Evacuate: Immediately evacuate all personnel from the affected area.[2]

Ventilate: Ensure the area is well-ventilated.
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Control: Prevent the spill from spreading. For liquid spills, use absorbent materials like gauze

pads.[6] For powders, use damp cloths to prevent the material from becoming airborne.[6]

Personal Protection: Responders must wear appropriate PPE, including respiratory

protection if aerosols or dust are generated.[6]

Cleanup:

For liquid spills, absorb the material and place it into a suitable, labeled container for

disposal.[2][3]

For solid spills, carefully sweep or vacuum the material and place it in a designated

container.[4]

Decontamination: Clean the spill area thoroughly, washing it at least three times with a

detergent solution followed by clean water.[6][7]

Waste Disposal: All contaminated materials, including cleaning supplies and PPE, must be

disposed of as hazardous waste.[6]

First Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[6] Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[3] Seek medical attention if irritation or other symptoms develop.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

Visualizing Safety Workflows
To further clarify the procedural steps for handling Levalbuterol Hydrochloride, the following

diagrams illustrate the standard operating procedure and the emergency response plan.
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Safe Handling Workflow for Levalbuterol Hydrochloride

Preparation

Handling
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(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation

Retrieve from Storage

Handle Material
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Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Levalbuterol Hydrochloride.
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Emergency Response Plan: Spill

Immediate Actions

Cleanup Procedure
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Caption: A step-by-step emergency response plan for a Levalbuterol Hydrochloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b134290?utm_src=pdf-custom-synthesis
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://file.medchemexpress.com/batch_PDF/HY-B1675A/Levalbuterol-hydrochloride-SDS-MedChemExpress.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD12992.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1358784.pdf
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/handling-hazardous-drugs.ashx
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-liquid-hazardous-waste
https://www.benchchem.com/product/b134290#personal-protective-equipment-for-handling-levalbuterol-hydrochloride
https://www.benchchem.com/product/b134290#personal-protective-equipment-for-handling-levalbuterol-hydrochloride
https://www.benchchem.com/product/b134290#personal-protective-equipment-for-handling-levalbuterol-hydrochloride
https://www.benchchem.com/product/b134290#personal-protective-equipment-for-handling-levalbuterol-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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